4-Chloro-6-fluoro-8-(trifluoromethyl)quinoline

• IUPAC Name: 4-chloro-6-fluoro-8-(trifluoromethyl)quinoline
• InChI: InChI=1S/C10H4ClF4N/c11-8-1-2-16-9-6(8)3-5(12)4-7(9)10(13,14)15/h1-4H
• InChI Key: BWYYKCNVQKBBGM-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=CC(=CC2=C1Cl)F)C(F)(F)F
• Molecular Formula: C10H4ClF4N
• Molecular Weight: 249.59 g/mol

Description

4-Chloro-6-fluoro-8-(trifluoromethyl)quinoline is a chemical compound with the CAS Number: 1065093-26-6. It is a solid substance at ambient temperature.

Molecular Structure Analysis

The molecular formula of 4-Chloro-6-fluoro-8-(trifluoromethyl)quinoline is C10H4ClF4N. The molecular weight is 249.59.

Physical And Chemical Properties Analysis

This compound has a low solubility in water. The molecular weight is 249.59.

Scientific Research Applications

Organic Synthesis

. Organic synthesis is a method of preparation of organic compounds. It is a science based on a set of principles and concepts that govern the design of synthetic routes, including the selection of reagents and conditions.

Pharmaceuticals

. An intermediate is a substance produced during the middle stages of a reaction between two or more other substances, and it is capable of reacting further to give the final product. In the context of pharmaceuticals, intermediates are typically used in the production of active pharmaceutical ingredients (APIs).

Agrochemicals

. Agrochemicals, or agricultural chemicals, are chemical agents such as pesticides, herbicides, insecticides, and fertilizers used in agriculture to control pests and diseases or promote growth.

Dyestuffs

. Dyestuffs, or dyes, are substances that impart color to a material. The dye is generally applied in an aqueous solution, and may require a mordant to improve the fastness of the dye on the fiber.

Electrochemical Studies

. Electrochemistry is the branch of chemistry that deals with the chemical changes produced by electricity and the production of electricity by chemical changes.

Corrosion Inhibition

. Corrosion inhibitors are chemicals that prevent or slow down corrosion damage on exposed surfaces.

Safety and Hazards

The safety information available indicates that this compound may cause skin and eye irritation, and may also cause respiratory irritation. Safety precautions include avoiding dust formation, avoiding breathing mist, gas or vapors, and avoiding contact with skin and eyes.

Mechanism of Action

Target of Action

This compound belongs to the quinoline family, which is known for its wide range of biological activities

Mode of Action

Quinoline derivatives are known to interact with their targets through a variety of mechanisms, including cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, as well as direct fluorinations .

Biochemical Pathways

Quinoline derivatives are known to influence a variety of biochemical pathways, often resulting in antibacterial, antineoplastic, and antiviral activities .

Result of Action

Quinoline derivatives are known to exhibit a broad spectrum of biological activities, including antibacterial, antineoplastic, and antiviral effects .

Action Environment

The fluorine atom in azaaromatics is known to enhance the biological activity of fluorinated compounds and provide some unique properties .